Cas no 20602-79-3 ((prop-2-enoyl)urea)

• Product Name: (prop-2-enoyl)urea
• CAS No: 20602-79-3
• MF: C₄H₆N₂O₂
• MW: 114.102640628815
• CID: 1394975
• PubChem ID: 543653
• Update Time: 2025-06-18

(prop-2-enoyl)urea Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-(aminocarbonyl)-
• N-carbamoylprop-2-enamide
• (prop-2-enoyl)urea
• EN300-55452
• UXGLSABDGQOSET-UHFFFAOYSA-N
• Z837062938
• N-Acryloylurea #
• DTXSID40337605
• 20602-79-3
• Acryloylurea
• Urea, acryloyl-
• SCHEMBL1398274
• AKOS033199780

• Inchi： 1S/C4H6N2O2/c1-2-3(7)6-4(5)8/h2H,1H2,(H3,5,6,7,8)
• InChI Key： UXGLSABDGQOSET-UHFFFAOYSA-N
• SMILES： O=C(C=C)NC(N)=O

Computed Properties

• Exact Mass: 114.04298
• Monoisotopic Mass: 114.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• PSA: 72.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas Ureides

Additional information on (prop-2-enoyl)urea

Acryloyl Urea (CAS No 20602-79-3): A Comprehensive Overview

Acryloyl urea, also known as (prop-2-enoyl)urea and identified by the CAS number 20602-79-3, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its versatile applications and unique chemical properties. Recent studies have highlighted its potential in various industries, making it a subject of interest for researchers and professionals alike.

The molecular structure of acryloyl urea consists of a urea group attached to an acryloyl moiety, which imparts it with reactivity and functionality. This structure allows it to participate in a wide range of chemical reactions, including polymerization and condensation processes. The compound's ability to form stable bonds has made it valuable in the development of advanced materials.

Recent advancements in synthetic methodologies have enhanced the production efficiency of acryloyl urea. Researchers have explored green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining high yields. These innovations align with global efforts to promote sustainable chemical manufacturing practices.

In terms of applications, acryloyl urea has found significant use in polymer chemistry. It serves as a building block for creating high-performance polymers with tailored properties, such as improved thermal stability and mechanical strength. Its role in polymerization reactions has been extensively studied, with recent findings published in leading scientific journals.

The compound also exhibits potential in the field of drug delivery systems. Its ability to form biocompatible materials makes it a promising candidate for controlled-release applications. Studies have demonstrated its compatibility with biological systems, paving the way for future medical applications.

Furthermore, acryloyl urea has been investigated for its catalytic properties. Researchers have discovered that it can act as an efficient catalyst in certain organic transformations, offering advantages over traditional catalysts in terms of selectivity and activity.

Recent research has also focused on understanding the environmental impact of acryloyl urea. Studies have shown that under specific conditions, the compound can degrade into non-toxic byproducts, reducing concerns about its long-term effects on ecosystems.

In conclusion, acryloyl urea (CAS No 20602-79-3) stands out as a multifaceted compound with diverse applications across various industries. Its continued exploration and development promise to unlock new possibilities in materials science, medicine, and beyond.